Cas no 2138091-28-6 (3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol)

• Product Name: 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol
• CAS No: 2138091-28-6
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6252787
• PubChem ID: 165497522
• Update Time: 2025-06-07

3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160239
• 3-(2,2-dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol
• 2138091-28-6
• 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol

• Inchi： 1S/C14H27NO2/c1-4-11-5-6-12(16)9-13(11)15-7-8-17-14(2,3)10-15/h11-13,16H,4-10H2,1-3H3
• InChI Key： SXFMRAJDZRRYJR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1(C)C)C1CC(CCC1CC)O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol

3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol: A Comprehensive Overview

3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol (CAS No. 2138091-28-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, an ethyl substituent, and a 2,2-dimethylmorpholine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclohexane ring is a common structural motif in many bioactive compounds due to its ability to adopt stable conformations that can interact with biological targets. The presence of the ethyl substituent adds flexibility and hydrophobicity to the molecule, which can influence its pharmacokinetic properties. The 2,2-dimethylmorpholine moiety, on the other hand, introduces a polar and potentially hydrogen-bonding group, enhancing the compound's solubility and interactions with biological receptors.

Recent studies have explored the potential of 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. These findings suggest that it could be a promising lead compound for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol has been another focus of recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

In terms of safety and toxicity, preliminary data indicate that 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials. Ongoing preclinical studies are aimed at evaluating its long-term safety and efficacy in animal models.

The synthesis of 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol has been optimized using modern synthetic methods to ensure high yields and purity. Key steps in the synthesis include the formation of the cyclohexane ring through a ring-closing metathesis reaction and the introduction of the 2,2-dimethylmorpholine moiety via a nucleophilic substitution reaction. These synthetic strategies have been detailed in several peer-reviewed publications, providing valuable insights for researchers interested in synthesizing this compound.

In conclusion, 3-(2,2-Dimethylmorpholin-4-yl)-4-ethylcyclohexan-1-ol (CAS No. 2138091-28-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development in various therapeutic areas. As research continues to advance our understanding of this compound, it holds significant promise for improving patient outcomes in multiple disease conditions.